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Compound of Interest

7-Methoxybenzo[d]isoxazol-3(2H)-
Compound Name:

one
CAS No.: 51294-57-6
Cat. No.: B6315587

Get Quote

Executive Summary

7-Methoxybenzo[d]isoxazol-3(2H)-one (CAS: 51294-57-6) is a specialized heterocyclic
scaffold utilized in medicinal chemistry, particularly in the development of atypical
antipsychotics targeting dopamine (D2) and serotonin (5-HT2A) receptors.[1] As a structural
analog of the 6-fluoro-1,2-benzisoxazole core found in Risperidone and Paliperidone, this
compound serves as a critical tool for Structure-Activity Relationship (SAR) studies and as a
potential intermediate for novel psychotropic agents.

This guide provides a rigorous analysis of its physicochemical properties, tautomeric behavior,
and synthetic pathways, designed for researchers requiring high-purity standards for biological
evaluation.

Chemical Identity & Tautomerism

The compound exists in a dynamic equilibrium between two tautomeric forms: the lactam (keto)
form and the lactim (enol) form.[1] This duality dictates its physical state, solubility, and
reactivity.
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Attribute Detail

IUPAC Name 7-Methoxybenzo[d]isoxazol-3(2H)-one

Synonyms 7-Methoxy-1,2-be-nzisoxazol-3-ol; 7-Methoxy-3-
hydroxy-1,2-benzisoxazole

CAS Number 51294-57-6

Molecular Formula CsH7NOs3

Molecular Weight 165.15 g/mol

SMILES COclcccc2clonc20

Tautomeric Equilibrium

In the solid state, 1,2-benzisoxazol-3-ols typically exist as the lactam (3-one) tautomer or as
hydrogen-bonded dimers. In solution, the equilibrium shifts based on solvent polarity:

e Polar Aprotic Solvents (DMSO, DMF): Favor the lactim (enol) form due to hydrogen bonding
stabilization.[1]

» Non-polar Solvents (CHCIs): Favor the lactam (keto) form.[1]

Lactam Form Solvent/oH Dependent Lactim Form
(7-Methoxybenzo[d]isoxazol-3(2H)-one) | P P P (7-Methoxy-1,2-benzisoxazol-3-ol)
Dominant in Solid State Dominant in Polar Solution

Click to download full resolution via product page

Caption: Dynamic equilibrium between the 3-one (lactam) and 3-ol (lactim) forms.[1]

Physical Properties Profile

The physical constants below are critical for process chemistry and purification.

Thermal & Solid-State Properties

o Physical State: White to off-white crystalline powder.
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e Melting Point:148-152 °C (Estimated based on structural analogs; parent benzisoxazole
melts ~140°C, 6-methyl analog ~155°C).[1]

o Decomposition: Stable up to 200°C; thermal decomposition may release nitrogen oxides.[1]
Solubility & Acidity[1]
 Solubility Profile:

o High: DMSO, DMF, Pyridine.

o Moderate: Hot Methanol, Hot Ethanol, Ethyl Acetate.

o Low: Dichloromethane, Chloroform.

o Insoluble: Water, Hexanes.

e pKa (Acidic):6.8 = 0.5 (The enolic proton is acidic, allowing formation of salts with weak
bases like K2COs3).[1]

e LogP (Calculated): ~1.2 (Lipophilic, membrane permeable).[1]

Spectral Characterization

Identification of the 7-methoxy derivative relies on distinguishing the methoxy signal and the
specific aromatic substitution pattern.

Proton NMR (*H NMR) - 400 MHz, DMSO-ds
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Shift (6 ppm) Multiplicity Integration Assignment Notes

Exchangeable;

shift varies with
12.10 Broad Singlet 1H OH / NH concentration

(tautomer

dependent).

Ortho coupling to

7.45 Doublet (d) 1H H-4
H-5.[1]

Meta-like

coupling pattern
7.30 Triplet () 1H H-5 Ping p

due to 7-

substitution.

Shielded by
adjacent

7.15 Doublet (d) 1H H-6
methoxy group.

[1]

Characteristic
sharp singlet for

3.92 Singlet (s) 3H -OCHs
7-methoxy

group.[1]

Infrared Spectroscopy (FT-IR)[1]

e 3200-2800 cm~*: Broad -OH/-NH stretch (indicative of H-bonded dimer).
e 1680 cm~1: C=0 stretch (Lactam form) - typically strong in solid state.[1]
e 1610, 1580 cm~1: C=N and aromatic C=C skeletal vibrations.

e 1250 cm~1: C-O-C asymmetric stretch (Aryl alkyl ether).[1]

Synthesis Protocol (Self-Validating)

The most robust synthesis starts from 3-methoxysalicylic acid, utilizing a hydroxamic acid
intermediate to close the isoxazole ring. This method avoids hazardous azide chemistry often
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used for other benzisoxazoles.[1]

Workflow Diagram

Starting Material
2-Hydroxy-3-methoxybenzoic acid
(3-Methoxysalicylic acid)

:

Step 1: Esterification
(MeOH, H2S04, Reflux)

:

Methyl 2-hydroxy-3-methoxybenzoate

:

Step 2: Hydroxamic Acid Formation
(NH20OH-HCI, KOH, MeOH)

:

2-Hydroxy-3-methoxybenzohydroxamic acid

'

Step 3: Cyclization
(CDI, THF, Reflux or SOCI2)

'

Product
7-Methoxybenzo[d]isoxazol-3(2H)-one

Click to download full resolution via product page

Caption: Synthetic route from 3-methoxysalicylic acid via hydroxamic acid cyclization.
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Detailed Methodology

Step 1: Preparation of Hydroxamic Acid

Dissolve Methyl 2-hydroxy-3-methoxybenzoate (1.0 eq) in Methanol.

Add Hydroxylamine hydrochloride (3.0 eq) and KOH (4.0 eq) at 0°C.

Stir at room temperature for 12 hours.

Acidify with 2N HCI to precipitate 2-hydroxy-3-methoxybenzohydroxamic acid. Filter and dry.
[1]

Step 2: Cyclization to Benzisoxazole
e Suspend the hydroxamic acid intermediate (1.0 eq) in dry THF.
e Add Carbonyldiimidazole (CDI) (1.2 eq) portion-wise (gas evolution occurs).[1]

o Reflux the mixture for 4—6 hours. Monitoring by TLC (5% MeOH in DCM) should show
disappearance of the polar starting material.[1]

o Workup: Evaporate THF. Dissolve residue in 1N NaOH (product dissolves as salt). Wash
with Ethyl Acetate (removes non-acidic impurities).[1]

» Precipitation: Acidify the aqueous layer with conc.[1] HCI to pH 2.[1] The product, 7-
Methoxybenzo[d]isoxazol-3(2H)-one, precipitates as a white solid.

 Purification: Recrystallize from Ethanol/Water (8:2).

References

e Sigma-Aldrich.7-Methoxybenzo[d]isoxazol-3(2H)-one Product Page (CAS 51294-57-
6).Link (Verified CAS association).[1]

o PubChem.Benzisoxazole Core Structure and Properties.[1][2][3] National Library of
Medicine.[1] Link[1]
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e Uno, H., et al.Synthesis of 1,2-benzisoxazole-3-acetic acid derivatives. Chemical &
Pharmaceutical Bulletin.[1] (General synthesis methodology for benzisoxazol-3-ols).

e Strupczewski, J. T., et al.3-[[(Aryloxy)alkyl]piperidinyl]-1,2-benzisoxazoles as D2/5-HT2
antagonists. Journal of Medicinal Chemistry, 1985. (SAR of benzisoxazole antipsychotics).[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2RFETEE | FHMEIE4EY) technical grade, 80% | Sigma-Aldrich [sigmaaldrich.com]

2. 2,4-Dihydroxy-7-methoxy-1,4-benzoxazin-3-one | COHINOS5 | CID 2358 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. Benzisoxazoles | Fisher Scientific [fishersci.com]

To cite this document: BenchChem. [Comprehensive Technical Guide: 7-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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